Cas no 18023-22-8 (Benzenesulfonic acid, 3,5-dimethyl-)

Benzenesulfonic acid, 3,5-dimethyl- structure
18023-22-8 structure
Product Name:Benzenesulfonic acid, 3,5-dimethyl-
CAS No:18023-22-8
MF:C8H10O3S
MW:186.228201389313
MDL:MFCD17676545
CID:96172
PubChem ID:32879
Update Time:2025-04-18

Benzenesulfonic acid, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 3,5-dimethyl-
    • 3,5-dimethylbenzenesulfonic acid
    • 3,5-dimethylbenzene-1-sulfonic acid
    • 3,5-dimethylbenzenesulfinic acid
    • 3,5-Dimethylbenzolsulfonsaeure
    • Benzenesulfonic acid,3,5-dimethyl
    • I01-8542
    • meta-xylenesulfonic acid
    • 18023-22-8
    • Z1255426498
    • DTXSID50275009
    • EN300-3450602
    • QFVYAQIVJUCNSJ-UHFFFAOYSA-N
    • AKOS015890972
    • SCHEMBL646278
    • MDL: MFCD17676545
    • Inchi: 1S/C8H10O3S/c1-6-3-7(2)5-8(4-6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
    • InChI Key: QFVYAQIVJUCNSJ-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C=C(C)C=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 186.03500
  • Monoisotopic Mass: 186.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 62.75000
  • LogP: 2.63090

Benzenesulfonic acid, 3,5-dimethyl- Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Benzenesulfonic acid, 3,5-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AA95472-2.5g
Benzenesulfonic acid, 3,5-dimethyl-
18023-22-8 95%
2.5g
$1921.00 2024-04-20
A2B Chem LLC
AA95472-5g
Benzenesulfonic acid, 3,5-dimethyl-
18023-22-8 95%
5g
$2825.00 2024-04-20
A2B Chem LLC
AA95472-50mg
Benzenesulfonic acid, 3,5-dimethyl-
18023-22-8 95%
50mg
$259.00 2024-04-20
A2B Chem LLC
AA95472-100mg
Benzenesulfonic acid, 3,5-dimethyl-
18023-22-8 95%
100mg
$369.00 2024-04-20
A2B Chem LLC
AA95472-250mg
Benzenesulfonic acid, 3,5-dimethyl-
18023-22-8 95%
250mg
$511.00 2024-04-20
A2B Chem LLC
AA95472-500mg
Benzenesulfonic acid, 3,5-dimethyl-
18023-22-8 95%
500mg
$786.00 2024-04-20
A2B Chem LLC
AA95472-1g
Benzenesulfonic acid, 3,5-dimethyl-
18023-22-8 95%
1g
$998.00 2024-04-20
Enamine
EN300-3450602-1g
3,5-dimethylbenzene-1-sulfonic acid
18023-22-8 95%
1g
$914.0 2023-09-03
Enamine
EN300-3450602-5g
3,5-dimethylbenzene-1-sulfonic acid
18023-22-8 95%
5g
$2650.0 2023-09-03
Enamine
EN300-3450602-10g
3,5-dimethylbenzene-1-sulfonic acid
18023-22-8 95%
10g
$3929.0 2023-09-03
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司